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Compound of Interest

Compound Name: 4-Isopropylthioxanthone

Cat. No.: B127815 Get Quote

Essential Safety and Handling Guide for 4-
Isopropylthioxanthone
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Isopropylthioxanthone (ITX) in a laboratory setting. The

following guidance is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risk.

Chemical Identifier:

Name: 4-Isopropylthioxanthone

CAS Number: 83846-86-0[1]

Molecular Formula: C16H14OS[2]

Molecular Weight: 254.3 g/mol [2]

Hazard Identification and GHS Classification
4-Isopropylthioxanthone is a yellow powder that is not readily miscible with water.[3] While it

is a combustible solid, it propagates flame with difficulty.[3] Dust clouds of this chemical may

form an explosive mixture with air.[3]

Primary Hazards:
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Acute Toxicity (Oral): Harmful if swallowed.[2] Ingestion of less than 150 grams may be fatal

or cause serious health damage.[3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

Hazardous to the Aquatic Environment (Long-term): May cause long-lasting harmful effects

to aquatic life.[2]

Eye Irritation: Direct contact may cause transient discomfort, tearing, or redness.[3]

Skin Contact: Not expected to produce harmful health effects.[3]

Endocrine Disruption: Identified as a potential endocrine-disrupting compound.[2]

Hazard Statement GHS Classification

H302 Harmful if swallowed[2]

H361f Suspected of damaging fertility[1]

H410 Very toxic to aquatic life with long lasting effects

H413
May cause long lasting harmful effects to

aquatic life[2]
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Precautionary Statement Description

P201 Obtain special instructions before use.[4]

P202
Do not handle until all safety precautions have

been read and understood.[1][4]

P264 Wash hands thoroughly after handling.[2]

P270
Do not eat, drink or smoke when using this

product.[2]

P273 Avoid release to the environment.[2][4]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[4]

P301 + P317 IF SWALLOWED: Get medical help.[2]

P308 + P313
IF exposed or concerned: Get medical advice/

attention.[1][4]

P330 Rinse mouth.[2]

P391 Collect spillage.[4]

P405 Store locked up.[1][4]

P501
Dispose of contents/ container to an approved

waste disposal plant.[2][4]

Operational Plan: Handling and Exposure Controls
A risk assessment should be conducted before handling 4-Isopropylthioxanthone to ensure

all potential hazards are identified and controlled.

Engineering Controls
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, especially

when handling the powder form to avoid dust generation.[5]
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Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Isopropylthioxanthone:

PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved N95 dust

mask or higher (e.g., P3 filter).

[1][4]

To prevent inhalation of

airborne particles.[4]

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.[3]

[4] A face shield may be

required for splash protection.

[6]

To protect eyes from dust

particles and potential

splashes.[4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene,

or butyl rubber).[3][4][6]

To prevent skin contact.[4]

Protective Clothing

Laboratory coat or coveralls.[3]

A chemical-resistant apron is

recommended when mixing or

loading.[3][6]

To protect skin and personal

clothing from contamination.

Footwear

Closed-toe shoes. Chemical-

resistant boots or shoe

coverings are recommended if

there is a risk of spills.[6]

To protect feet from spills.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Read and

understand the Safety Data Sheet (SDS).
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Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize dust generation. Use dry, clean-up procedures and avoid creating dust

clouds.[3]

Personal Hygiene: Avoid all personal contact, including inhalation.[3] Do not eat, drink, or

smoke in the handling area.[5] Wash hands thoroughly after handling the substance.[4]

Storage: Store in original, tightly closed containers in a dry, cool, and well-ventilated area.[4]

[5] Keep locked up or in an area accessible only to qualified personnel.[4] The material is

light and moisture-sensitive.[4] Avoid contact with oxidizing agents.[3]

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://datasheets.scbt.com/sc-230447.pdf
https://datasheets.scbt.com/sc-230447.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/406317?userType=undefined
https://datasheets.scbt.com/sc-230447.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation Action

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

[4] If irritation develops, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[5]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention from an

ophthalmologist.[4]

Ingestion
Do NOT induce vomiting.[5] Rinse mouth with

water.[5] Seek immediate medical attention.[4]

Spill

For minor spills, remove all ignition sources,

clean up immediately using dry procedures to

avoid generating dust, and place waste in a

suitable, labeled container for disposal.[3] For

major spills, evacuate the area and alert

emergency responders.[3]

Fire

Use foam, dry chemical powder, or carbon

dioxide to extinguish.[3] Firefighters should wear

self-contained breathing apparatus and full

protective gear.[5]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[3]

Chemical Waste: Dispose of 4-Isopropylthioxanthone and any contaminated materials in a

designated, approved waste disposal plant.[4] Do not mix with other waste.[4]

Container Disposal: Leave the chemical in its original container.[4] Handle uncleaned

containers as you would the product itself.[4] Puncture containers to prevent reuse before
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sending to an authorized landfill.[3]

Environmental Precautions: Do not allow the product to enter drains.[4] Collect any spillage.

[4]

Workflow for Handling 4-Isopropylthioxanthone
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Workflow for Handling 4-Isopropylthioxanthone

Preparation
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Post-Handling

Storage & Disposal

Conduct Risk Assessment

Review Safety Data Sheet
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Don Appropriate PPE

Proceed if understood

Work in Chemical Fume Hood

Enter lab

Weigh and Transfer

Avoid Dust Generation

Clean Work Area

After experiment

Doff PPE Correctly

Wash Hands Thoroughly

Store in a Cool, Dry, Ventilated Area

Store unused chemical
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Dispose of contaminated items
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Caption: Workflow for the safe handling of 4-Isopropylthioxanthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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